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For Researchers, Scientists, and Drug Development Professionals

Introduction
Metaflumizone is a broad-spectrum semicarbazone insecticide, classified by the Insecticide

Resistance Action Committee (IRAC) as a Group 22B insecticide.[1] Its unique mode of action,

targeting the voltage-dependent sodium channels of insects, makes it a valuable tool in

Integrated Pest Management (IPM) programs, particularly for managing resistance to other

insecticide classes.[2][3] Metaflumizone acts by blocking the sodium channels in the nervous

system, leading to "relaxed" paralysis and cessation of feeding, ultimately causing insect death.

[4][5][6] A key advantage of metaflumizone is that it does not require metabolic activation to be

effective against target pests.[1][2][3]

These application notes provide a comprehensive overview of metaflumizone's efficacy,

detailed experimental protocols for its evaluation, and its mechanism of action for researchers

and professionals in pest management and drug development.

Data Presentation
Efficacy of Metaflumizone Against Key Pests
The following table summarizes the lethal concentration (LC50) values of metaflumizone
against various key insect pests, providing a quantitative measure of its efficacy.
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Pest Species
Common
Name

Bioassay
Method

LC50 Reference

Leptinotarsa

decemlineata

Colorado potato

beetle
Leaf-dip 0.57 - 1.31 ppm [7]

Spodoptera

littoralis
Cotton leafworm Leaf-dipping 20.41 ppm [8]

Callosobruchus

maculatus
Cowpea beetle

Filter paper

contact

> Indoxacarb

(after 6 days)
[9]

Toxicity of Metaflumizone to Non-Target Organisms
Understanding the impact on non-target species is crucial for IPM. The following table presents

the lethal dose (LD50) and lethal rate (LR50) of metaflumizone for beneficial insects.

Organism
Common
Name

Bioassay
Method

LD50 / LR50 Reference

Apis mellifera Honeybee Contact 1.65 µ g/bee [2]

Aphidius

rhopalosiphi
Parasitic wasp

Standard

laboratory test
3.48 g/ha [2]

Signaling Pathway and Mechanism of Action
Metaflumizone's insecticidal activity stems from its ability to block voltage-gated sodium

channels in the insect's nervous system. It specifically binds to the slow-inactivated state of

these channels, preventing the influx of sodium ions that are essential for the propagation of

nerve impulses. This disruption leads to flaccid paralysis and eventual death of the insect.[7]

[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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